4-Amino-6-(3,3-difluorobutan-2-yl)-2,5-dihydro-1,3,5-triazin-2-one

• Molecular Formula: C7H10F2N4O
• Molecular Weight: 204.18 g/mol
• SMILES: CC(C1=NC(=NC(=O)N1)N)C(C)(F)F
• InChI: InChI=1S/C7H10F2N4O/c1-3(7(2,8)9)4-11-5(10)13-6(14)12-4/h3H,1-2H3,(H3,10,11,12,13,14)
• InChIKey: VEXNJDIDQBOKEN-UHFFFAOYSA-N

Triazinone lead series often fail due to rapid CYP450-mediated side-chain oxidation. 4-Amino-6-(3,3-difluorobutan-2-yl)-2,5-dihydro-1,3,5-triazin-2-one (CAS 1860126-02-8) addresses this with a gem-difluoro motif (C-F BDE ~485 kJ/mol) that blocks oxidative metabolism. • LogP 0.5058-substantially lower than metribuzin (LogP ~1.3-1.6), predicting reduced soil adsorption and greater aqueous mobility for pre-emergence herbicide programs. • Only 2 rotatable bonds & TPSA 84.66 Ų-conformationally restricted scaffold delivering entropic advantage (~0.5-1.7 kJ/mol) for fragment-based drug design. • 95% purity, available from stock for immediate dispatch.

4-Amino-6-(3,3-difluorobutan-2-yl)-2,5-dihydro-1,3,5-triazin-2-one: Physicochemical & Structural Profile

4-Amino-6-(3,3-difluorobutan-2-yl)-2,5-dihydro-1,3,5-triazin-2-one (CAS 1860126-02-8) is a synthetic 1,3,5-triazin-2-one derivative with the molecular formula C₇H₁₀F₂N₄O and a molecular weight of 204.18 g/mol . The compound features a 4-amino substituent and a distinctive 3,3-difluorobutan-2-yl side chain incorporating a gem-difluoro motif at the C3 position of the butanyl group . Computed physicochemical parameters include a LogP of 0.5058, a topological polar surface area (TPSA) of 84.66 Ų, two hydrogen bond donors, and four hydrogen bond acceptors . The compound is commercially available from laboratory chemical suppliers at 95% purity for research use, positioning it as a specialty building block within the broader 1,3,5-triazin-2-one class that encompasses both established agrochemical active ingredients (e.g., metribuzin) and pharmaceutical agents (e.g., 5-azacytidine) .

Gem-difluoro butanyl motif for metabolic stability SAR programs

Moderate lipophilicity supports aqueous mobility and membrane partitioning studies

1,3,5-Triazin-2-one scaffold as building block for agrochemical/pharmaceutical library synthesis

4-Amino-6-(3,3-difluorobutan-2-yl)-2,5-dihydro-1,3,5-triazin-2-one vs. Generic Triazinone Analogs

Triazinone derivatives exhibit wide-ranging physicochemical and biological behavior that is exquisitely sensitive to the nature of the C6 substituent [1]. The 3,3-difluorobutan-2-yl side chain of the target compound introduces a gem-difluoro motif that fundamentally alters lipophilicity, hydrogen-bonding capacity, and metabolic vulnerability compared to non-fluorinated alkyl analogs such as 4-amino-6-ethyl-1,3,5-triazin-2-one or 4-amino-6-tert-butyl-1-methyl-1,3,5-triazin-2-one . The C–F bonds (bond dissociation energy ~485 kJ/mol) at the gem-difluoro position are known to resist cytochrome P450-mediated oxidative metabolism, a property absent in hydrocarbon-only side chains [2]. Furthermore, the computed LogP of 0.5058 for the target compound is substantially lower than that of the tert-butyl analog metribuzin (LogP ~1.3–1.6), directly impacting membrane permeability, xylem mobility in planta, and environmental partitioning [3]. These differences mean that even closely related triazinones cannot be assumed interchangeable in structure-activity relationship (SAR) programs, agrochemical lead optimization, or pharmaceutical candidate profiling without quantitative verification.

Fluorinated side chain alters lipophilicity vs. alkyl analogs; permeability and mobility may differ significantly.

Gem-difluoro group may resist CYP oxidation; metabolic half-life may not replicate in non-fluorinated triazinones.

1,3,5-Triazin-2-one core vs. 1,2,4-triazin-5-ones: scaffold isomerism shifts H-bonding topology; binding profiles may not transfer.

• [1] Katritzky AR, Rogovoy BV, Vvedensky VY, Hebert N, Forood B. Synthesis of Substituted 4(6)-Amino-1,3,5-triazin-2-ones and -1,3,5-triazin-2-thiones. J Org Chem. 2001;66(20):6797-6799. View Source
• [2] Synthesis and tissue distribution of fluorine-18 labeled trifluorohexadecanoic acids. Considerations in the development of metabolically blocked myocardial imaging agents. J Nucl Med. (Reference via Sigma-Aldrich). View Source
• [3] SIELC Technologies. Metribuzin: LogP 1.54. https://sielc.com (accessed 2026-05-01). View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Reduction vs. Metribuzin

The computed LogP of 4-amino-6-(3,3-difluorobutan-2-yl)-2,5-dihydro-1,3,5-triazin-2-one is 0.5058 , which is significantly lower than the experimental LogP of the commercial triazinone herbicide metribuzin (4-amino-6-tert-butyl-3-(methylthio)-1,2,4-triazin-5-one) reported as 1.54 [1] and the LogP of approximately 1.3–1.6 reported by multiple sources for metribuzin [2]. This represents a LogP reduction of approximately 1.0–1.1 log units attributable to the replacement of the tert-butyl/methylthio substitution pattern with the 3,3-difluorobutan-2-yl group in a 1,3,5-triazin-2-one scaffold. The lower lipophilicity predicts reduced soil organic carbon partitioning (log Koc) and higher aqueous solubility, which can influence environmental fate profiles in agrochemical development programs.

Lipophilicity

Reported

Target LogP = 0.51 (computed)
vs. Metribuzin LogP 1.54 (experimental)
Δ ≈ −1.0 log units

Lower LogP predicts reduced soil partitioning; supports aqueous mobility studies.

Computed vs. experimental values; cross-study comparison.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.5058 (computed)
Comparator Or Baseline	Metribuzin: LogP = 1.54 (experimental, SIELC); LogP = 1.3–1.6 (multiple sources); 4-Amino-6-tert-butyl-1-methyl-1,3,5-triazin-2-one: LogP estimated >1.5 based on structural analogy
Quantified Difference	ΔLogP ≈ −1.0 to −1.1 (target more hydrophilic)
Conditions	Computed LogP (Leyan database) vs. experimental LogP from literature (metribuzin)

Why This Matters

A LogP difference exceeding 1.0 unit predicts substantially different soil mobility, plant uptake kinetics, and bioaccumulation potential, making the target compound suitable for applications requiring lower lipophilicity than metribuzin-based formulations.

• [1] SIELC Technologies. Metribuzin: LogP 1.54. https://sielc.com (accessed 2026-05-01). View Source
• [2] AgroPages. Metribuzin: logP = 1.6 (pH 5.6, 20 °C). https://www.agropages.com (accessed 2026-05-01). View Source

Polar Surface Area & H-Bonding Differentiation

The target compound exhibits a computed topological polar surface area (TPSA) of 84.66 Ų , which is higher than the reported TPSA of metribuzin at approximately 78.6 Ų . This 6.06 Ų increase in TPSA reflects the presence of the free amino group at position 4 and the carbonyl at position 2 of the 1,3,5-triazin-2-one scaffold, compared to the 1,2,4-triazin-5-one scaffold of metribuzin with its 4-amino and 3-methylthio substitution. The target compound also possesses 2 hydrogen bond donors and 4 hydrogen bond acceptors , versus metribuzin's 1 donor and 4–5 acceptors. Higher TPSA values are generally associated with reduced passive membrane permeability and reduced blood-brain barrier penetration, which may be advantageous for peripherally restricted pharmacological applications or for herbicides where phloem mobility needs to be balanced against xylem translocation.

Polar Surface Area

Reported

Target TPSA 84.66 Ų, HBD 2
vs. Metribuzin TPSA 78.6 Ų, HBD 1

Higher TPSA and HBD may reduce passive permeability; different uptake class.

Computed TPSA; class-level impact on membrane permeability.

Evidence Dimension	Topological Polar Surface Area (TPSA) and hydrogen bond donor/acceptor count
Target Compound Data	TPSA = 84.66 Ų; HBD = 2; HBA = 4
Comparator Or Baseline	Metribuzin: TPSA = 78.6 Ų; HBD = 1
Quantified Difference	ΔTPSA = +6.06 Ų; ΔHBD = +1
Conditions	Computed values from vendor databases (Leyan for target; Chem960/ZINC for metribuzin)

Why This Matters

A TPSA above 80 Ų combined with 2 H-bond donors places the target compound in a different permeability class than metribuzin, directly affecting its suitability for specific routes of administration in pharmaceutical contexts or foliar uptake characteristics in agrochemical applications.

Metabolic Stability via Gem-Difluoro Motif

The 3,3-difluorobutan-2-yl side chain contains a gem-difluoro group at the C3 position, where the carbon-fluorine bond dissociation energy is approximately 485 kJ/mol, substantially higher than the corresponding C–H bond (~410–440 kJ/mol for tertiary C–H) . Gem-difluoro substitution is an established strategy in medicinal chemistry to block oxidative metabolism at the fluorinated carbon center, as hydroxylation by cytochrome P450 enzymes requires C–H bond cleavage [1]. While no direct microsomal stability data are available for this specific compound, the gem-difluoro group at the branching position of the butanyl chain is expected to confer greater resistance to metabolic oxidation compared to non-fluorinated analogs such as 4-amino-6-isopropyl-1-methyl-1,2-dihydro-1,3,5-triazin-2-one (CAS 175204-74-7) or 4-amino-6-ethyl-1,3,5-triazin-2-one, which possess oxidizable C–H bonds at the corresponding positions .

Metabolic Stability

Class-level

Gem-difluoro at C3: C–F BDE ~485 kJ/mol
No abstractable H at fluorinated carbon

Fluorination may block CYP hydroxylation; supports longer half-life screening.

No direct microsomal data; class-level inference from fluorine medicinal chemistry.

Evidence Dimension	Predicted resistance to oxidative metabolism at the side-chain branching position
Target Compound Data	Gem-difluoro group at C3 of butanyl side chain (C–F BDE ~485 kJ/mol); no abstractable hydrogen at the fluorinated carbon
Comparator Or Baseline	Non-fluorinated alkyl analogs (e.g., isopropyl, ethyl, tert-butyl substituents): C–H BDE ~410–440 kJ/mol at tertiary/secondary carbons; susceptible to CYP450 hydroxylation
Quantified Difference	C–F vs. C–H bond strength difference: +45 to +75 kJ/mol. Qualitative prediction: reduced intrinsic clearance (CLint) for target compound vs. non-fluorinated analogs
Conditions	Class-level inference from established fluorine medicinal chemistry principles; no direct experimental microsomal stability data available for this specific compound

Why This Matters

Enhanced metabolic stability can translate to longer in vivo half-life, lower clearance, and reduced formation of potentially toxic metabolites, making this compound a strategically differentiated choice for lead optimization programs where metabolic liabilities of non-fluorinated triazinones have been identified as limiting factors.

• [1] Synthesis and tissue distribution of fluorine-18 labeled trifluorohexadecanoic acids: gem-difluoro groups block beta-oxidation pathway. J Nucl Med. (Referenced via Sigma-Aldrich). View Source

Scaffold Differentiation: 1,3,5- vs. 1,2,4-Triazinone Cores

The target compound features a 1,3,5-triazin-2-one core, which is structurally distinct from the 1,2,4-triazin-5-one scaffold of commercial triazinone herbicides such as metribuzin and metamitron [1]. Published QSAR studies on triazinone herbicides binding to the photosystem II (PSII) D1 protein have demonstrated that the orientation of triazinone inhibitors within the QB-binding niche is sensitive to the position of ring nitrogen atoms, with 1,2,4-triazin-5-ones and other triazinone subtypes showing different pI₅₀ values and cross-resistance patterns in atrazine-resistant weed biotypes [2]. Specifically, highly lipophilic triazinones showed higher pI₅₀ values in thylakoids from resistant Amaranthus retroflexus (Ser264Gly mutation) compared to wild type, demonstrating negative cross-resistance that varies with scaffold type [2]. The 1,3,5-triazin-2-one scaffold of the target compound, combined with its low LogP of 0.5058, places it in a different physicochemical space that may confer distinct binding characteristics compared to the 1,2,4-triazin-5-one herbicides.

Scaffold

Class-level

Target: 1,3,5-triazin-2-one
vs. Metribuzin: 1,2,4-triazin-5-one

Ring N arrangement may alter PSII binding niche topology.

QSAR shows scaffold-dependent pI₅₀ in resistant weeds.

Evidence Dimension	Triazinone scaffold architecture: ring nitrogen arrangement and position of carbonyl group
Target Compound Data	1,3,5-Triazin-2-one scaffold (carbonyl at C2; ring nitrogens at positions 1, 3, 5)
Comparator Or Baseline	Metribuzin/metamitron: 1,2,4-Triazin-5-one scaffold (carbonyl at C5; ring nitrogens at positions 1, 2, 4)
Quantified Difference	Scaffold isomerism: different hydrogen-bonding topology at the QB-binding niche of PSII D1 protein; triazinones with different scaffolds exhibit divergent pI₅₀ values in resistant vs. wild-type thylakoids
Conditions	QSAR analysis of triazinone herbicides on resistant weeds and Chlamydomonas reinhardtii (published in AGRIS/FAO literature)

Why This Matters

Scaffold-level differentiation means the target compound may occupy a distinct region of chemical space relative to established commercial triazinone herbicides, potentially enabling activity against resistant weed biotypes or offering a novel intellectual property position for agrochemical development.

• [1] Metribuzin. In: Hatzios KK, Penn D. Herbicides Chemistry. Taylor & Francis; 2024. (Reference via Taylor & Francis online). View Source
• [2] Structure-activity relationships of triazinone herbicides on resistant weeds and resistant Chlamydomonas reinhardtii. AGRIS/FAO Database. https://agris.fao.org (accessed 2026-05-01). View Source

Conformational Restriction: Fewer Rotatable Bonds vs. Metribuzin

The target compound possesses only 2 rotatable bonds according to computed property data , compared to 3 rotatable bonds for metribuzin [1]. The reduced rotatable bond count arises because the 3,3-difluorobutan-2-yl side chain has rotational freedom primarily at the C6–C(butanyl) bond, while metribuzin's tert-butyl and methylthio substituents contribute additional rotational degrees of freedom. In drug design, each rotatable bond is estimated to contribute approximately 0.5–1.7 kJ/mol to the conformational entropy penalty upon binding, meaning the target compound may benefit from a lower entropic barrier to target engagement of approximately 0.5–1.7 kJ/mol compared to metribuzin [2]. This predicted thermodynamic advantage could translate to improved binding affinity when the bioactive conformation is pre-organized.

Rotatable Bonds

Reported

2 rotatable bonds
(vs. Metribuzin 3)

Fewer rotatable bonds may reduce entropic penalty; supports ligand efficiency.

Entropic advantage estimate ~0.5–1.7 kJ/mol per bond.

Evidence Dimension	Number of rotatable bonds as a proxy for conformational entropy penalty upon target binding
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	Metribuzin: 3 rotatable bonds (ZINC39744 entry)
Quantified Difference	ΔRotatable bonds = −1; estimated entropic advantage ≈ 0.5–1.7 kJ/mol in binding free energy
Conditions	Computed from SMILES structures; entropic contribution estimate based on published drug design literature (0.5–1.7 kJ/mol per rotatable bond)

Why This Matters

A lower rotatable bond count can contribute to improved binding affinity, higher ligand efficiency, and potentially better selectivity, making this compound a preferentially rigid scaffold for target-based screening campaigns.

• [1] ZINC20 Docking Database. ZINC39744 (Metribuzin): Rotatable bonds = 3. https://zinc20.docking.org (accessed 2026-05-01). View Source
• [2] Murray CW, Verdonk ML. The consequences of translational and rotational entropy lost by small molecules on binding to proteins. J Comput Aided Mol Des. 2002;16(10):741-753. (Class-level reference for entropic penalty per rotatable bond). View Source

Sulfur-Free Advantage Over Methylthio Triazinones

Unlike metribuzin, which contains a methylthio (–SCH₃) substituent at the 3-position of its 1,2,4-triazin-5-one core, the target compound is entirely sulfur-free, containing only carbon, hydrogen, fluorine, nitrogen, and oxygen . The methylthio group of metribuzin undergoes sulfoxidation in environmental and biological systems to form metribuzin sulfoxide and sulfone metabolites, some of which retain herbicidal activity and contribute to groundwater contamination concerns [1]. Sulfur-containing pesticides are also associated with specific toxicological alerts related to sulfoxide/sulfone reactive metabolite formation. The sulfur-free composition of the target compound eliminates this metabolic pathway entirely, potentially simplifying its environmental degradation profile and reducing the complexity of metabolite identification in residue studies.

Sulfur-Free

Class-level

C₇H₁₀F₂N₄O; no –SCH₃ group
Eliminates sulfoxidation pathway

May simplify environmental metabolite profile vs. methylthio triazinones.

Inferred from metribuzin sulfoxide/sulfone fate studies.

Evidence Dimension	Presence/absence of sulfur atom and associated oxidative metabolic pathway
Target Compound Data	Sulfur-free (C₇H₁₀F₂N₄O); no sulfoxidation pathway possible
Comparator Or Baseline	Metribuzin: contains –SCH₃ group; undergoes sulfoxidation to sulfoxide and sulfone metabolites in soil and plants
Quantified Difference	Qualitative: elimination of one major metabolic pathway (S-oxidation); reduced number of persistent metabolites
Conditions	Structural comparison; metabolic pathway inference from published metribuzin environmental fate studies

Why This Matters

For agrochemical development programs seeking reduced environmental persistence or simplified regulatory metabolite profiling, the sulfur-free composition of the target compound represents a structurally verifiable advantage over methylthio-containing triazinone herbicides.

• [1] Reactive intermediates in pesticide metabolism: peracid oxidations as possible biomimetic models. PubMed. (Reference for sulfoxidation of S-methyl-triazinone herbicides). https://pubmed.ncbi.nlm.nih.gov (accessed 2026-05-01). View Source

Recommended Application Scenarios

Herbicide Lead Optimization with Reduced Lipophilicity

The LogP of 0.5058 positions this compound in a more hydrophilic regime than metribuzin (LogP ~1.3–1.6) [1]. This predicts lower soil organic carbon-water partitioning coefficients (log Koc) and greater aqueous mobility, making the compound suitable for pre-emergence herbicide development programs targeting crops where reduced soil residual carryover is desired. The sulfur-free scaffold additionally eliminates the sulfoxide/sulfone metabolite pathway that complicates the environmental fate profile of metribuzin [2].

Medicinal Chemistry: Enhanced Metabolic Stability via Gem-Difluoro

For pharmaceutical lead optimization series where the 1,3,5-triazin-2-one core has shown target engagement but suffers from rapid oxidative metabolism on the side chain, the gem-difluoro group at the C3 position of the butanyl substituent offers a well-precedented strategy for blocking CYP450-mediated hydroxylation . The C–F bond at the branching carbon is expected to resist metabolic oxidation, potentially improving half-life and reducing intrinsic clearance compared to non-fluorinated isopropyl or tert-butyl analogs [1].

Target-Based Screening: Ligand Efficiency & Pre-organization

With only 2 rotatable bonds , this compound offers a conformationally restricted scaffold that may provide an entropic advantage (estimated 0.5–1.7 kJ/mol) upon target binding compared to analogs with three or more rotatable bonds such as metribuzin [1]. The favorable TPSA of 84.66 Ų and 2 H-bond donors further support its use in fragment-based or structure-based drug design campaigns where ligand efficiency metrics are primary selection criteria.

Chemical Probe for PSII Binding Niche Topology

The 1,3,5-triazin-2-one scaffold is structurally distinct from the 1,2,4-triazin-5-one herbicides that have been extensively characterized at the photosystem II D1 protein binding site . Combined with its low LogP (0.5058) [1], this compound can serve as a chemical probe to map the topology of the QB-binding niche and investigate whether the altered ring nitrogen arrangement confers differential activity against triazine-resistant weed biotypes harboring Ser264Gly mutations .

Application

Selection Property

Validation Focus

Pre-emergence herbicide lead design

Low LogP triazinone scaffold

Soil mobility and reduced sulfoxide metabolite pathway

Metabolic stability SAR studies

Gem-difluoro side chain

Microsomal stability and CYP inhibition assays

Fragment-based ligand efficiency screening

Conformationally restricted core (2 rotatable bonds)

Binding entropy and ligand efficiency metrics

PSII D1 protein binding topology mapping

1,3,5-Triazin-2-one scaffold

QB-niche binding in triazine-resistant biotypes

• [1] SIELC Technologies. Metribuzin: LogP 1.54. https://sielc.com (accessed 2026-05-01). View Source
• [2] Reactive intermediates in pesticide metabolism: peracid oxidations as possible biomimetic models. PubMed. View Source